Cas no 2137803-32-6 (Urea, N-(2-azabicyclo[3.2.0]hept-1-ylmethyl)-N'-ethyl-)

• Product Name: Urea, N-(2-azabicyclo[3.2.0]hept-1-ylmethyl)-N'-ethyl-
• CAS No: 2137803-32-6
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• CID: 5299800
• Update Time: 2025-07-20

Urea, N-(2-azabicyclo[3.2.0]hept-1-ylmethyl)-N'-ethyl- Chemical and Physical Properties

Names and Identifiers

• Urea, N-(2-azabicyclo[3.2.0]hept-1-ylmethyl)-N'-ethyl-

• Inchi： 1S/C10H19N3O/c1-2-11-9(14)12-7-10-5-3-8(10)4-6-13-10/h8,13H,2-7H2,1H3,(H2,11,12,14)
• InChI Key： MFRAKJGDVQSGOE-UHFFFAOYSA-N
• SMILES： N(CC12C(CC1)CCN2)C(NCC)=O

Additional information on Urea, N-(2-azabicyclo[3.2.0]hept-1-ylmethyl)-N'-ethyl-

Comprehensive Analysis of Urea, N-(2-azabicyclo[3.2.0]hept-1-ylmethyl)-N'-ethyl- (CAS No. 2137803-32-6)

The compound Urea, N-(2-azabicyclo[3.2.0]hept-1-ylmethyl)-N'-ethyl- (CAS No. 2137803-32-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This urea derivative incorporates a 2-azabicyclo[3.2.0]heptane scaffold, which is a bicyclic system containing nitrogen, making it a valuable building block in medicinal chemistry. Researchers are particularly interested in its role as a bioactive intermediate for designing novel therapeutics targeting neurological and metabolic disorders.

One of the key reasons for the growing interest in CAS No. 2137803-32-6 is its potential as a modulator of enzyme activity. The urea functional group is known for its ability to form hydrogen bonds, which is critical in drug-receptor interactions. Combined with the azabicyclo[3.2.0]heptane core, this compound exhibits enhanced binding affinity and selectivity, making it a candidate for further investigation in drug discovery pipelines. Recent studies have explored its utility in central nervous system (CNS) drug development, a hot topic in modern pharmacology.

From a synthetic chemistry perspective, Urea, N-(2-azabicyclo[3.2.0]hept-1-ylmethyl)-N'-ethyl- presents intriguing challenges and opportunities. The bicyclic framework requires precise stereochemical control during synthesis, which has led to the development of innovative catalytic methods. Researchers are also investigating its green chemistry applications, aligning with the global push for sustainable and eco-friendly synthetic routes. This aligns with frequent searches for "sustainable drug synthesis" and "green chemistry in pharmaceuticals," reflecting broader industry trends.

Another area of exploration for this compound is its potential in peptide mimetics and small-molecule probes. The 2-azabicyclo[3.2.0]heptane moiety can mimic peptide backbones, offering advantages in stability and bioavailability compared to traditional peptides. This has sparked interest in its use for targeted drug delivery systems, a rapidly growing field in precision medicine. Questions like "how to improve drug bioavailability" and "peptide mimetics in drug design" are frequently searched, highlighting the relevance of this compound to current scientific discourse.

Analytical characterization of CAS No. 2137803-32-6 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structural integrity and purity. These methods are crucial for quality control in pharmaceutical manufacturing, addressing common queries about "compound purity analysis" and "structural elucidation techniques." The compound's stability under various conditions is also a subject of ongoing research, particularly for formulation scientists seeking to optimize drug shelf life.

In conclusion, Urea, N-(2-azabicyclo[3.2.0]hept-1-ylmethyl)-N'-ethyl- represents a fascinating intersection of structural complexity and therapeutic potential. Its azabicyclic core and urea functionality make it a versatile candidate for multiple applications in drug discovery and development. As research continues to uncover its full potential, this compound is likely to remain a focus of scientific inquiry, particularly in areas addressing neurological targets, sustainable synthesis, and bioavailability enhancement – all key topics in contemporary pharmaceutical science.